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Compound of Interest

Compound Name: 1-(Trimethylacetyl)imidazole

Cat. No.: B021026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for 1-
(Trimethylacetyl)imidazole, also known as 1-(Pivaloyl)imidazole. The information is tailored
for professionals in research and development who require detailed structural and analytical
information for this compound.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for 1-
(Trimethylacetyl)imidazole.

Table 1: *H NMR Spectroscopic Data

Chemical Shift (6) ppm Multiplicity Assignment

8.29 brs H-2 (imidazole ring)

7.55 brs H-5 (imidazole ring)

7.05 brs H-4 (imidazole ring)

1.47 S -C(CHs)s (tert-butyl group)

Table 2: 13C NMR Spectroscopic Data
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Chemical Shift (6) ppm

Assignment

174.9 C=0 (carbonyl)

137.2 C-2 (imidazole ring)

129.7 C-4 (imidazole ring)

117.4 C-5 (imidazole ring)

40.9 C(CHs)s (quaternary carbon)

27.8 C(CHs)s (tert-butyl methyl carbons)

Table 3: High-Resolution Mass Spectrometry (HRMS) Data

Adduct

Calculated m/z

Found m/z

[M]* 152.0949

152.0946

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm—2)

Assignment

~1710 C=0 Stretch (Amide)

~1480, ~1370 C-H Bending (tert-butyl)
~1280 C-N Stretch

~750 C-H Bending (imidazole ring)

Note: The IR data is based on typical values for N-acylimidazoles and may vary slightly based

on the experimental conditions.

Experimental Protocols

The following protocols are based on the synthesis and characterization of 1-

(Trimethylacetyl)imidazole as described in the literature.[1]
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2.1. Synthesis of 1-(Trimethylacetyl)imidazole

Pivaloyl chloride (1.0 eq) is added dropwise to a cooled (0°C) solution of imidazole (2.0 eq) in
ethanol-free chloroform. The reaction mixture is stirred for 10 minutes at 0°C and then for 45
minutes at room temperature. Subsequently, the mixture is washed with water. The organic
phase is dried over magnesium sulfate (MgSOa4) and concentrated in vacuo. The resulting
residue is triturated with hexane, and the solid product is collected by filtration.[1]

2.2. NMR Spectroscopy

1H and 3C NMR spectra were recorded on a Bruker AM-300 spectrometer.[1] Samples were
dissolved in deuterated chloroform (CDCIs). Chemical shifts are reported in parts per million
(ppm) relative to an internal standard.

2.3. Mass Spectrometry

High-resolution mass spectrometry (HRMS) data was obtained using the Fast Atom
Bombardment (FAB) ionization technique.[1]

2.4. Infrared Spectroscopy

Infrared spectra are typically recorded on an FTIR spectrometer. The sample can be prepared
as a KBr pellet or as a thin film on a salt plate (e.g., NaCl or KBr). The spectrum is recorded
over the range of 4000-400 cm™1,

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow from the chemical structure of 1-
(Trimethylacetyl)imidazole to the acquisition and interpretation of its spectroscopic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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